molecular formula C15H17N3O B8706019 2-Morpholino-5-(pyridin-3-yl)aniline

2-Morpholino-5-(pyridin-3-yl)aniline

Cat. No.: B8706019
M. Wt: 255.31 g/mol
InChI Key: QBUIQNZECAUOCB-UHFFFAOYSA-N
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Description

2-Morpholino-5-(pyridin-3-yl)aniline is a useful research compound. Its molecular formula is C15H17N3O and its molecular weight is 255.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H17N3O

Molecular Weight

255.31 g/mol

IUPAC Name

2-morpholin-4-yl-5-pyridin-3-ylaniline

InChI

InChI=1S/C15H17N3O/c16-14-10-12(13-2-1-5-17-11-13)3-4-15(14)18-6-8-19-9-7-18/h1-5,10-11H,6-9,16H2

InChI Key

QBUIQNZECAUOCB-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1C2=C(C=C(C=C2)C3=CN=CC=C3)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-(2-nitro-4-(pyridin-3-yl)phenyl)morpholine (300 mg, 0.24 mmol) in MeOH (140 mL) was reduced using a continuous flow hydrogenation reactor (flow rate: 1 mL/min, 10% mol Pd/C, temperature 40° C., H2 pressure: 10 bar) to give 2-morpholino-5-(pyridin-3-yl)aniline.
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300 mg
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140 mL
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0 (± 1) mol
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